Cas no 328028-59-7 (N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide)

• Product Name: N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide
• CAS No: 328028-59-7
• MF: C₁₂H₁₁ClN₄O₄S
• MW: 342.758139848709
• CID: 3105318
• PubChem ID: 3667998
• Update Time: 2025-05-20

N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-phenyl)-2-hydrazino-5-nitro-benzenesulfonamide
• N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide
• N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzenesulfonamide
• 328028-59-7
• AKOS000116217
• CS-0219272
• Z56785530
• 109-415-2
• EN300-03564
• G34452

• Inchi： 1S/C12H11ClN4O4S/c13-8-1-3-9(4-2-8)16-22(20,21)12-7-10(17(18)19)5-6-11(12)15-14/h1-7,15-16H,14H2
• InChI Key： IBWOXHBRAKSDPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1C=C(C=CC=1NN)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 342.0189537Da
• Monoisotopic Mass: 342.0189537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide

N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 328028-59-7, known as N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, catalysis, and advanced materials. The long-tail keywords such as "sulfonamide derivatives," "nitrophenyl hydrazines," and "heterocyclic compounds" are central to understanding its role in modern chemical research.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry, particularly for their ability to act as bioisosteres or scaffolds for drug design. The presence of a sulfonamide group in N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide confers it with unique electronic properties, making it a promising candidate for modulating enzyme activity or serving as a lead compound in drug discovery. Researchers have explored its potential as an inhibitor of certain kinases, which are critical targets in oncology and inflammation.

The structural complexity of this compound, featuring a nitro group at the 5-position and a hydrazine moiety at the 2-position, introduces significant steric and electronic effects. These features make it an intriguing subject for studies on non-linear optical materials. Recent advancements in materials science have demonstrated that such compounds can exhibit nonlinear optical (NLO) properties, which are essential for applications in optoelectronics, laser technology, and telecommunications.

Moreover, the long-tail keywords like "aryl hydrazines" and "nitroso compounds" underscore the compound's versatility in different chemical reactions. For instance, the hydrazine group can participate in various condensation reactions, leading to the formation of heterocyclic compounds with potential pharmacological activities. Recent research has focused on synthesizing derivatives of this compound to enhance their stability and bioavailability for therapeutic applications.

In terms of synthesis, N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide is typically prepared through multi-step reactions involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield high-purity products. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

Environmental considerations are also a key focus in contemporary research involving this compound. Studies have examined its biodegradability and toxicity profiles to assess its environmental impact. Preliminary findings suggest that while it exhibits moderate biodegradability under aerobic conditions, further optimization is required to minimize its ecological footprint.

Looking ahead, the integration of computational chemistry tools such as molecular docking and quantum mechanics simulations is expected to play a pivotal role in exploring the full potential of N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide. These tools can provide deeper insights into its interaction with biological targets or its role in material assemblies at the nanoscale.

In conclusion, N-(4-chlorophenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide stands as a testament to the intricate interplay between chemical structure and functionality. Its diverse applications across medicinal chemistry, materials science, and environmental studies highlight its significance in contemporary research. As advancements continue to unfold, this compound is poised to contribute even more significantly to scientific innovation.